4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride

• Molecular Formula: C12H20ClN3S
• Molecular Weight: 273.83 g/mol
• IUPAC Name: 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine;hydrochloride
• InChI: InChI=1S/C12H19N3S.ClH/c1-10-2-8-14-12(15-10)16-9-5-11-3-6-13-7-4-11;/h2,8,11,13H,3-7,9H2,1H3;1H
• InChI Key: SRJAQFFEIIXUJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCCC2CCNCC2.Cl

Description

4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride is a heterocyclic compound featuring a pyrimidine core substituted with a methyl group at the 4-position and a sulfanyl-linked piperidine-ethyl moiety at the 2-position. The hydrochloride salt enhances its stability and solubility, making it suitable for pharmaceutical and biochemical applications. Its molecular structure combines aromatic pyrimidine with the aliphatic flexibility of piperidine, enabling interactions with biological targets such as enzymes or receptors. The compound’s synthesis typically involves nucleophilic substitution or coupling reactions, leveraging reagents like guanidine hydrochloride and ethanol/acetic acid mixtures under reflux conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride typically involves the following steps:

Formation of the Pyrimidine Core: The pyrimidine core can be synthesized through a cyclization reaction involving appropriate precursors such as β-diketones and amidines.

Introduction of the Piperidine Moiety: The piperidine ring is introduced via nucleophilic substitution reactions. This can be achieved by reacting the pyrimidine core with a piperidine derivative under basic conditions.

Formation of the Hydrochloride Salt: The final step involves the conversion of the free base to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The pyrimidine ring can be reduced under specific conditions to form dihydropyrimidines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperidine moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydropyrimidines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule in various biological assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride involves its interaction with specific molecular targets. The piperidine moiety is known to interact with various receptors and enzymes, potentially modulating their activity. The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Pyrimidine-Piperidine Derivatives

Compound Name	Pyrimidine Substituents	Piperidine Substituents	Molecular Weight	Key Features
Target Compound	4-Methyl, 2-ethylsulfanyl	Piperidin-4-yl-ethyl	152.21*	High solubility (HCl salt), flexible linker
4-Methyl-2-(piperidin-4-yl)pyrimidine HCl	4-Methyl, 2-piperidin-4-yl	None (direct piperidine attachment)	152.21	Simpler structure, reduced lipophilicity
C-[1-(2-Methylsulfanyl-pyrimidin-4-yl)-piperidin-2-yl]-methylamine HCl	2-Methylsulfanyl, 4-piperidin-2-yl	Methylamine at piperidin-2-yl	274.81	Bulky substituent, potential steric hindrance
1-(6-Ethoxy-2-Methylsulfanyl-pyrimidin-4-yl)-piperidin-3-ylamine HCl	6-Ethoxy, 2-Methylsulfanyl	Piperidin-3-ylamine	N/A	Ethoxy group enhances polarity

*Molecular weight inferred from structurally related compounds in .

Key Observations :

• Functional Groups : Ethylsulfanyl vs. methylsulfanyl substituents (–12) influence electronic properties and steric bulk. Ethylsulfanyl may enhance hydrophobic interactions without significantly increasing steric hindrance.
• Salt Form : Hydrochloride salts (common in –12) improve aqueous solubility, critical for in vitro assays.

Physicochemical and Pharmacological Properties

• Solubility : The hydrochloride salt increases water solubility compared to neutral piperidine-pyrimidine derivatives.
• Analogues with methylsulfanyl groups () show affinity for central nervous system targets due to piperidine’s basicity .
• Stability: The ethylsulfanyl linkage is less prone to oxidation than thiol groups, enhancing shelf-life compared to compounds like O-Ethyl S-2-diisopropylammoniumethyl methylphosphonothiolate ().

Biological Activity

4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride is a heterocyclic compound with significant potential in medicinal chemistry. This compound possesses a unique molecular structure characterized by a pyrimidine ring, a sulfanyl group, and a piperidine moiety, which may contribute to its diverse biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C12H20ClN3S
• Molecular Weight : 273.83 g/mol
• IUPAC Name : 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine; hydrochloride
• SMILES Representation : CC1=NC(=NC=C1)SCCC2CCNCC2.Cl

The biological activity of 4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride is primarily attributed to its interactions with various biological targets. The piperidine moiety is known to interact with neurotransmitter receptors, while the sulfur atom can enhance binding interactions through hydrogen bonding. These features suggest potential roles in modulating enzyme activity and receptor interactions.

Antimicrobial Activity

Research indicates that compounds similar to 4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine exhibit significant antimicrobial properties. For instance, studies have demonstrated that derivatives containing piperidine and sulfanyl groups show moderate to strong antibacterial activity against pathogens such as Salmonella typhi and Bacillus subtilis .

Compound	Antibacterial Activity (IC50)
Compound A	0.63 ± 0.001 µM
Compound B	2.14 ± 0.003 µM

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory potential, particularly against acetylcholinesterase (AChE) and urease. These enzymes are critical in various physiological processes, including neurotransmission and urea metabolism, respectively. The inhibition of AChE is particularly relevant for developing treatments for neurodegenerative disorders.

Enzyme	Inhibition Activity
AChE	Strong Inhibitor
Urease	Moderate Inhibitor

Case Study 1: Anticancer Activity

In vitro studies have shown that related pyrimidine compounds can inhibit cell proliferation in cancer cell lines such as A431 (vulvar epidermal carcinoma). The mechanisms involved may include the modulation of cell cycle progression and induction of apoptosis .

Case Study 2: Neuroprotective Effects

Research has indicated that piperidine-containing compounds may offer neuroprotective effects by enhancing cholinergic signaling through AChE inhibition. This suggests potential applications in treating cognitive disorders such as Alzheimer's disease .

Synthesis and Structural Analysis

The synthesis of 4-Methyl-2-{[2-(piperidin-4-yl)ethyl]sulfanyl}pyrimidine hydrochloride typically involves several key steps:

• Formation of the Pyrimidine Core : This is achieved through cyclization reactions involving appropriate precursors.
• Introduction of the Piperidine Moiety : Nucleophilic substitution reactions are employed to incorporate the piperidine ring.
• Formation of Hydrochloride Salt : The final product is obtained by treating the free base with hydrochloric acid .